Cas no 104728-24-7 (2-Thiophenecarboxamide,3-mercapto-)

• Product Name: 2-Thiophenecarboxamide,3-mercapto-
• CAS No: 104728-24-7
• MF: C₅H₅NOS₂
• MW: 159.229298353195
• CID: 126392
• PubChem ID: 19020470
• Update Time: 2025-04-18

2-Thiophenecarboxamide,3-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide,3-mercapto-
• 2-Thiophenecarboxamide,3-mercapto-(9CI)
• 3mercapto-thiophene-2-carboxamide
• SCHEMBL9334418
• TUAZXBJJRHSKFO-UHFFFAOYSA-N
• 3-SULFANYLTHIOPHENE-2-CARBOXAMIDE
• 3-mercaptothiophene-2-carboxamide
• 104728-24-7
• 3-mercapto-thiophene-2-carboxamide

• Inchi： 1S/C5H5NOS2/c6-5(7)4-3(8)1-2-9-4/h1-2,8H,(H2,6,7)
• InChI Key： TUAZXBJJRHSKFO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(N)=O)S

Computed Properties

• Exact Mass: 158.98135
• Monoisotopic Mass: 158.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3A^2
• XLogP3: 1

Experimental Properties

• PSA: 43.09